5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 3-oxo-2-phenyl-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C10H8N2O3/c13-9-6-8(10(14)15)11-12(9)7-4-2-1-3-5-7/h1-6,11H,(H,14,15)
• InChI Key: SIVDWYOIVRKZPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C=C(N2)C(=O)O
• Molecular Formula: C10H8N2O3
• DSSTOX Substance ID: DTXSID20429370, DTXSID601239672
• Molecular Weight: 204.18 g/mol
• CAS No.: 49597-17-3, 114138-50-0

Description

5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid: is a heterocyclic compound that belongs to the pyrazole family. This compound is characterized by a pyrazole ring, which is a five-membered ring containing two nitrogen atoms. The presence of a phenyl group and a carboxylic acid group attached to the pyrazole ring makes this compound particularly interesting for various chemical and biological applications.

Scientific Research Applications

5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits biological activities such as antimicrobial and antiprion activities.

Medicine: Research has shown potential therapeutic applications, including antibacterial and anticancer properties.

Industry: It is used in the development of new materials and as a precursor for various industrial chemicals.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the search results, pyrazoles in general have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Future Directions

Pyrazoles have skyrocketed in popularity since the early 1990s due to their wide range of applications. The goal of ongoing research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.

Biochemical Analysis

Biochemical Properties

5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit certain enzymes involved in metabolic pathways, thereby modulating the biochemical processes within cells. The interaction between this compound and these enzymes is often characterized by the formation of stable enzyme-inhibitor complexes, which can lead to a decrease in enzyme activity .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been found to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it can alter the expression of genes involved in cell proliferation and apoptosis, leading to changes in cell growth and survival. Additionally, this compound can affect cellular metabolism by inhibiting key metabolic enzymes, thereby altering the metabolic flux within cells .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For instance, it can bind to the active site of enzymes, preventing substrate binding and subsequent catalytic activity. This inhibition can lead to a decrease in the production of specific metabolites, thereby affecting cellular function. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard laboratory conditions, but it can undergo degradation over extended periods. The degradation products may have different biological activities, which can influence the long-term effects of the compound on cellular function. In in vitro and in vivo studies, the temporal effects of this compound have been observed, with changes in cellular responses and metabolic activity over time .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit beneficial effects, such as anti-inflammatory or anticancer activity. At high doses, it can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity. The threshold effects observed in these studies highlight the importance of determining the optimal dosage for therapeutic applications. The dosage-dependent effects of this compound are crucial for understanding its safety and efficacy in clinical settings .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing the metabolic flux and levels of specific metabolites. For example, this compound can inhibit enzymes involved in the glycolytic pathway, leading to a decrease in glucose metabolism. Additionally, it can affect the tricarboxylic acid cycle by modulating the activity of key enzymes, thereby altering the production of energy and other metabolic intermediates .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions facilitate the localization and accumulation of the compound in specific cellular compartments. For instance, this compound can be transported into cells via active transport mechanisms, where it can accumulate in the cytoplasm or other organelles. The distribution of this compound within tissues is also influenced by its binding affinity to plasma proteins and other biomolecules .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy production. The subcellular localization of this compound is essential for understanding its mechanism of action and potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid typically involves the cyclization of appropriate precursors. One common method is the reaction of phenylhydrazine with ethyl acetoacetate, followed by cyclization and subsequent oxidation to form the desired compound . The reaction conditions often include the use of acidic or basic catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate advanced purification techniques such as crystallization and chromatography to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the keto group to a hydroxyl group, forming alcohol derivatives.

Substitution: The phenyl group can undergo electrophilic substitution reactions, introducing different substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Electrophilic substitution reactions may involve reagents like halogens, nitrating agents, and sulfonating agents.

Major Products Formed

The major products formed from these reactions include various substituted pyrazole derivatives, which can exhibit different chemical and biological properties .

Comparison with Similar Compounds

Similar Compounds

• 1-Phenyl-3-carbethoxypyrazolone
• 2-Pyrazoline-3-carboxylic acid, 5-oxo-1-phenyl-, ethyl ester
• 3-(Ethoxycarbonyl)-1-phenyl-5-pyrazolone
• 1-Phenyl-5-oxo-2-pyrazoline-3-carboxylic acid, ethyl ester
• Ethyl 5-oxo-1-phenyl-2-pyrazoline-3-carboxylate

Uniqueness

What sets 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid apart from similar compounds is its specific substitution pattern and the presence of both a keto group and a carboxylic acid group. This unique structure contributes to its distinct chemical reactivity and biological activity, making it a valuable compound for various research and industrial applications.

Synthesis routes and methods

Procedure details

Methyl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate (0.35 g; 1.60 mmol) in 5 ml of 2M NaOH solution was heated at 60° C. for 2 h after which the reaction mixture was made acidic with 1.5 ml of concentrated HCl which caused the product to form a yellow precipitate. Filtering gave 0.18 g of the product. 1H-NMR (400 MHz; d6-DMSO): δ 5.97 (s, 1H), 7.33-7.37 (m, 1H), 7.48-7.52 (m, 2H), 7.74 (m, 2H).

Customer Q & A

Q1: How was 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid synthesized and what is its lipophilicity compared to other similar compounds?

A1: this compound was synthesized through a two-step process []. First, phenylhydrazine was reacted with ethyl acetoacetate to create a pyrazolone ring. This intermediate was then oxidized using alkaline potassium permanganate to yield the final carboxylic acid derivative [].